BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Urea and Urea
Phosphate on Soil pH

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B1195089

For researchers, scientists, and agricultural professionals, understanding the impact of nitrogen
fertilizers on soil chemistry is paramount for sustainable crop production and maintaining soll
health. This guide provides an objective comparison of two common nitrogen sources, urea
and urea phosphate, and their distinct effects on soil pH, supported by experimental data.

Urea is the most widely used nitrogen fertilizer globally, prized for its high nitrogen content and
relatively low cost. Urea phosphate, a compound containing both nitrogen and phosphorus, is
recognized for its acidic properties. Their application triggers a series of chemical reactions in
the soil that lead to divergent short-term and long-term pH changes.

Immediate and Long-Term Soil pH Alterations

The application of urea to soil initiates a two-step process influencing pH. Initially, the
hydrolysis of urea, catalyzed by the enzyme urease, consumes hydrogen ions (H+) from the
soil solution, leading to a temporary increase in pH in the immediate vicinity of the fertilizer
granule.[1] This localized alkalinity can be significant, especially in soils with low buffering
capacity.[1] Subsequently, the ammonium (NHa*) produced from urea hydrolysis undergoes
nitrification, a microbial process that releases H+ ions, ultimately causing a long-term decrease
in soil pH, or acidification.[2]

In contrast, urea phosphate is inherently acidic. Its dissolution in the soil immediately releases
phosphoric acid and urea. This initial acidity can help to counteract the temporary alkaline
effect of urea hydrolysis and can be beneficial in neutral to alkaline soils by increasing the
availability of micronutrients. The subsequent nitrification of the ammonium derived from the
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urea component will further contribute to soil acidification, similar to the long-term effect of

urea.

Comparative Experimental Data on Soil Acidification

Direct comparative studies quantifying the pH changes from both urea and urea phosphate

are limited. However, research comparing urea with other phosphate-containing fertilizers like

Diammonium Phosphate (DAP) provides valuable insights into the acidifying potential of such

compounds. The following data is from an 8-week incubation study on three different soil types.

Application
Fertilizer Rate ( kg/ha Soil Type Initial pH Final pH pH Change
)
Control 0 Nyabisindu 5.320 5.320 0
Urea 40 Nyabisindu 5.320 5.133 -0.187
Urea 80 Nyabisindu 5.320 5.140 -0.180
DAP 100 Nyabisindu 5.320 5.103 -0.217
DAP 200 Nyabisindu 5.320 5.117 -0.203
Control 0 Kajondi 4.903 4.903 0
Urea 40 Kajondi 4.903 4.743 -0.160
Urea 80 Kajondi 4.903 4.710 -0.193
DAP 100 Kajondi 4.903 4.830 -0.073
DAP 200 Kajondi 4.903 4.617 -0.286
Control 0 Gihanga 8.180 8.180 0
Urea 40 Gihanga 8.180 7.790 -0.390
Urea 80 Gihanga 8.180 7.760 -0.420
DAP 100 Gihanga 8.180 7.813 -0.367
DAP 200 Gihanga 8.180 7.710 -0.470
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Data adapted from a study comparing Urea and Diammonium Phosphate (DAP). DAP serves
as a proxy for a phosphate-containing acidifying fertilizer.[3][4]

Experimental Protocols

The data presented above was generated from a controlled laboratory incubation study. The
general methodology is as follows:

1. Soil Collection and Preparation:

o Representative soil samples were collected from three different locations (Nyabisindu,
Kajondi, and Gihanga).

e The soils were air-dried, crushed to pass through a 2 mm sieve, and homogenized.
« Initial physico-chemical properties, including pH, were determined.

2. Incubation Experiment:

o A predetermined amount of soil was placed in incubation vessels.

o Urea and DAP were applied at rates equivalent to 40 and 80 kg/ha for urea, and 100 and
200 kg/ha for DAP. A control group with no fertilizer was also included.

e The moisture content of the soil was adjusted to an optimal level for microbial activity.

e The vessels were incubated under controlled temperature conditions for a period of 8 weeks.
3. Soil Analysis:

« At the end of the incubation period, soil samples were taken from each vessel.

e Soil pH was measured using a pH meter in a soil-water suspension.

Signaling Pathways and Experimental Workflows

To visualize the chemical transformations and experimental processes, the following diagrams
are provided.
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Figure 1: Chemical pathways of urea and urea phosphate in soil and their impact on pH.
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Figure 2: Generalized workflow for a soil incubation experiment comparing fertilizer effects.
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Conclusion

The choice between urea and urea phosphate can have significantly different consequences
for soil pH. Urea application leads to a transient increase in pH followed by a long-term
acidifying effect. Urea phosphate, being an acidic fertilizer, causes an initial decrease in soil
pH upon application, which is compounded by the subsequent nitrification of its urea
component.

For soils that are neutral to alkaline, the initial acidity of urea phosphate can be advantageous
for nutrient availability. In acidic soils, the acidifying nature of both fertilizers, particularly urea
phosphate, necessitates careful management and consideration of liming to maintain optimal
pH for crop growth. The selection of the appropriate nitrogen source should, therefore, be
guided by the specific soil conditions, crop requirements, and long-term soil health
management goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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